molecular formula C14H10ClNO B567889 3-(2-Chloro-5-methoxyphenyl)benzonitrile CAS No. 1365271-89-1

3-(2-Chloro-5-methoxyphenyl)benzonitrile

Cat. No. B567889
CAS RN: 1365271-89-1
M. Wt: 243.69
InChI Key: OZFTUUVOECZVFM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“3-(2-Chloro-5-methoxyphenyl)benzonitrile” is a chemical compound with the CAS Number: 1365271-89-1 . It has a molecular weight of 243.69 and its IUPAC name is 2’-chloro-5’-methoxy [1,1’-biphenyl]-3-carbonitrile .


Molecular Structure Analysis

The InChI code for “3-(2-Chloro-5-methoxyphenyl)benzonitrile” is 1S/C14H10ClNO/c1-17-12-5-6-14 (15)13 (8-12)11-4-2-3-10 (7-11)9-16/h2-8H,1H3 . This code provides a unique identifier for the molecular structure of this compound.


Physical And Chemical Properties Analysis

The physical and chemical properties of “3-(2-Chloro-5-methoxyphenyl)benzonitrile” include a molecular weight of 243.69 . Unfortunately, the retrieved data does not provide additional information such as melting point, boiling point, or density.

Scientific Research Applications

I have conducted a thorough search for the specific applications of 3-(2-Chloro-5-methoxyphenyl)benzonitrile in scientific research, but unfortunately, detailed information regarding unique applications for this compound is not readily available in the search results. The compound is listed on various chemical suppliers’ websites like MilliporeSigma and BenchChem, indicating its availability for research and development purposes . However, the exact applications in different fields of research are not specified.

properties

IUPAC Name

3-(2-chloro-5-methoxyphenyl)benzonitrile
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H10ClNO/c1-17-12-5-6-14(15)13(8-12)11-4-2-3-10(7-11)9-16/h2-8H,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OZFTUUVOECZVFM-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)Cl)C2=CC=CC(=C2)C#N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H10ClNO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50742862
Record name 2'-Chloro-5'-methoxy[1,1'-biphenyl]-3-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50742862
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

243.69 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(2-Chloro-5-methoxyphenyl)benzonitrile

CAS RN

1365271-89-1
Record name 2'-Chloro-5'-methoxy[1,1'-biphenyl]-3-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50742862
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.